[1-(1,3-Benzodioxol-5-ylmethylamino)-1-oxopropan-2-yl] 3-methylsulfonylbenzoate

• IUPAC Name: [1-(1,3-benzodioxol-5-ylmethylamino)-1-oxopropan-2-yl] 3-methylsulfonylbenzoate
• InChI: InChI=1S/C19H19NO7S/c1-12(27-19(22)14-4-3-5-15(9-14)28(2,23)24)18(21)20-10-13-6-7-16-17(8-13)26-11-25-16/h3-9,12H,10-11H2,1-2H3,(H,20,21)
• InChI Key: BOVHGURVPFEBMQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1=CC2=C(C=C1)OCO2)OC(=O)C3=CC(=CC=C3)S(=O)(=O)C
• Molecular Formula: C19H19NO7S
• Molecular Weight: 405.4 g/mol

Description

[1-(1,3-Benzodioxol-5-ylmethylamino)-1-oxopropan-2-yl] 3-methylsulfonylbenzoate, also known as MDMA, is a synthetic drug that has been widely used for recreational purposes. However, it has also been the subject of scientific research due to its potential therapeutic effects.

Mechanism of Action

[1-(1,3-Benzodioxol-5-ylmethylamino)-1-oxopropan-2-yl] 3-methylsulfonylbenzoate acts on the serotonin system in the brain, increasing the release and blocking the reuptake of serotonin. This leads to a surge in serotonin levels, which can result in feelings of euphoria, empathy, and emotional openness. It also affects other neurotransmitters such as dopamine and norepinephrine.
Biochemical and Physiological Effects:
[1-(1,3-Benzodioxol-5-ylmethylamino)-1-oxopropan-2-yl] 3-methylsulfonylbenzoate can have both short-term and long-term effects on the body. Short-term effects include increased heart rate, blood pressure, and body temperature, as well as feelings of euphoria, empathy, and emotional openness. Long-term effects can include neurotoxicity, cognitive impairment, and increased risk of depression and anxiety.

Advantages and Limitations for Lab Experiments

[1-(1,3-Benzodioxol-5-ylmethylamino)-1-oxopropan-2-yl] 3-methylsulfonylbenzoate has been used in animal studies to investigate its potential therapeutic effects and mechanism of action. However, there are limitations to using [1-(1,3-Benzodioxol-5-ylmethylamino)-1-oxopropan-2-yl] 3-methylsulfonylbenzoate in lab experiments, such as the difficulty in controlling dosage and potential confounding factors such as environmental conditions and individual differences in response.

Future Directions

There are several potential future directions for research on [1-(1,3-Benzodioxol-5-ylmethylamino)-1-oxopropan-2-yl] 3-methylsulfonylbenzoate, including further investigation into its therapeutic effects, development of safer and more effective dosing protocols, and exploration of its potential use in combination with other therapies such as psychotherapy and mindfulness-based interventions. Additionally, more research is needed to better understand the long-term effects of [1-(1,3-Benzodioxol-5-ylmethylamino)-1-oxopropan-2-yl] 3-methylsulfonylbenzoate use and potential strategies for mitigating these effects.
Conclusion:
[1-(1,3-Benzodioxol-5-ylmethylamino)-1-oxopropan-2-yl] 3-methylsulfonylbenzoate is a synthetic drug that has been widely used for recreational purposes, but it also has potential therapeutic effects that have been studied in scientific research. While there are advantages to using [1-(1,3-Benzodioxol-5-ylmethylamino)-1-oxopropan-2-yl] 3-methylsulfonylbenzoate in lab experiments, there are also limitations and potential risks associated with its use. Future research directions include further investigation into its therapeutic effects, development of safer dosing protocols, and exploration of its potential use in combination with other therapies.

Synthesis Methods

[1-(1,3-Benzodioxol-5-ylmethylamino)-1-oxopropan-2-yl] 3-methylsulfonylbenzoate can be synthesized using various methods, but the most common one involves the reaction between safrole and hydrochloric acid to produce MDP2P, which is then converted to [1-(1,3-Benzodioxol-5-ylmethylamino)-1-oxopropan-2-yl] 3-methylsulfonylbenzoate using reductive amination with methylamine. Other methods include the use of precursor chemicals such as PMK and BMK.

Scientific Research Applications

[1-(1,3-Benzodioxol-5-ylmethylamino)-1-oxopropan-2-yl] 3-methylsulfonylbenzoate has been studied for its potential therapeutic effects in treating various mental health conditions such as post-traumatic stress disorder (PTSD), anxiety, and depression. It has also been studied for its potential use in couples therapy and improving communication and empathy.